Cas no 313515-67-2 (2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide)

• Product Name: 2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide
• CAS No: 313515-67-2
• MF: C₁₉H₁₇ClN₂OS
• MW: 356.869082212448
• CID: 6327390
• PubChem ID: 998058
• Update Time: 2025-06-07

2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide
• SR-01000392459
• EU-0000560
• 2-chloro-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide
• Oprea1_529935
• 2-chloro-N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]benzamide
• AKOS003795191
• 2-chloro-N-(4-(4-isopropylphenyl)thiazol-2-yl)benzamide
• SR-01000392459-1
• F0010-0191
• 313515-67-2

• Inchi： 1S/C19H17ClN2OS/c1-12(2)13-7-9-14(10-8-13)17-11-24-19(21-17)22-18(23)15-5-3-4-6-16(15)20/h3-12H,1-2H3,(H,21,22,23)
• InChI Key： INDVEOCEORMTFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=NC(=CS1)C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 356.0750120g/mol
• Monoisotopic Mass: 356.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-chloro-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide

Compound CAS No. 313515-67-2: 2-Chloro-N-{4-[4-(Propan-2-Yl)Phenyl]-1,3-Thiazol-2-Yl}Benzamide

Compound CAS No. 313515-67-2, also known as 2-Chloro-N-{4-[4-(Propan-2-Yl)Phenyl]-1,3-Thiazol-2-Yl}Benzamide, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of benzamides, which are widely studied in pharmaceutical and agrochemical industries due to their potential bioactivity. The molecule incorporates a chlorine atom, a benzamide group, and a thiazole ring substituted with an isopropyl group, making it a versatile candidate for various applications.

The synthesis of CAS No. 313515-67-2 involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity, which is crucial for its application in drug discovery programs. The thiazole ring, a key structural component, contributes significantly to the compound's stability and bioavailability.

Recent studies have highlighted the potential of CAS No. 313515-67-2 as a lead compound in the development of novel therapeutic agents. Researchers have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory drug development. Additionally, the compound has shown promising activity against several bacterial strains, indicating its potential role in antimicrobial therapies.

The structural uniqueness of CAS No. 313515-67-2 lies in its combination of electron-withdrawing and electron-donating groups. The chlorine atom at the benzamide position enhances the molecule's lipophilicity, while the isopropyl group attached to the thiazole ring improves its solubility and permeability across biological membranes. These properties make it an ideal candidate for further optimization in medicinal chemistry programs.

Furthermore, computational studies using molecular docking techniques have revealed that CAS No. 313515-67-2 exhibits strong binding affinity to several protein targets associated with neurodegenerative diseases such as Alzheimer's disease. This has sparked interest among researchers exploring its potential as a neuroprotective agent.

In conclusion, CAS No. 313515-67-2 (2-Chloro-N-{4-[4-(Propan-2-Yl)Phenyl]-1,3-Thiazol-2-Yl}Benzamide) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a valuable asset in drug discovery research.